Cas no 2225178-25-4 (3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid)

3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid structure
2225178-25-4 structure
Product Name:3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
CAS No:2225178-25-4
MF:C10H10BFN2O2
MW:220.01
CID:5143148
PubChem ID:133555105
Update Time:2024-11-05

3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
    • Boronic acid, B-[3-fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenyl]-
    • 2225178-25-4
    • (3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenyl)boronic acid
    • Inchi: 1S/C10H10BFN2O2/c1-7-2-3-14(13-7)10-5-8(11(15)16)4-9(12)6-10/h2-6,15-16H,1H3
    • InChI Key: YSPLCISLXDRLHC-UHFFFAOYSA-N
    • SMILES: B(C1=CC(N2C=CC(C)=N2)=CC(F)=C1)(O)O

Computed Properties

  • Exact Mass: 220.0819359g/mol
  • Monoisotopic Mass: 220.0819359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3Ų

3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F904646-10mg
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
2225178-25-4 95%
10mg
¥1,429.20 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F904646-25mg
3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid
2225178-25-4 95%
25mg
¥2,509.20 2022-01-12

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